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Compound of Interest

Compound Name: 1H-Imidazo[4,5-b]pyridine

Cat. No.: B1198216 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 1H-
Imidazo[4,5-b]pyridine (CAS No: 273-21-2). Adherence to these procedures is essential for

ensuring laboratory safety and operational integrity.

Hazard Identification and Classification
1H-Imidazo[4,5-b]pyridine is classified as harmful if swallowed.[1][2] Below is a summary of

its hazard information.

Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute toxicity, Oral

(Category 4)[1][2]
alt text Warning

H302: Harmful if

swallowed[1][2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 1H-Imidazo[4,5-
b]pyridine to minimize exposure risk.
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Protection Type Recommended Equipment Standard

Eye/Face Protection
Tightly fitting safety goggles

with side-shields

Conforming to EN 166(EU) or

NIOSH (US)[1]

Skin Protection

Fire/flame resistant and

impervious clothing. Handle

with chemical impermeable

gloves.

Respiratory Protection

Use in a well-ventilated area. If

dust or aerosols are formed,

use a suitable respirator.

Operational Procedures: Handling and Storage
Proper handling and storage are crucial to maintain the chemical's integrity and prevent

accidents.

Safe Handling Protocol
Ventilation: Always handle 1H-Imidazo[4,5-b]pyridine in a well-ventilated area, preferably

within a chemical fume hood.[1]

Personal Protective Equipment (PPE): Ensure all personnel are wearing the appropriate

PPE as specified in the table above before handling the compound.

Avoid Contact: Take all necessary precautions to avoid contact with skin and eyes.[1] Do not

breathe dust or vapors.[1]

Dust and Aerosol Prevention: Avoid the formation of dust and aerosols during handling.[1]

Ignition Sources: Use non-sparking tools and prevent fire caused by electrostatic discharge.

[1]

Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1]

Wash hands thoroughly after handling.[1]
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Storage Plan
Container: Store in a tightly closed container in a dry and cool place.[1]

Ventilation: The storage area must be well-ventilated.[1]

Incompatible Materials: Keep away from incompatible materials and foodstuff containers.[1]

Emergency and Disposal Procedures
Emergency Response

Emergency Situation Procedure

If Swallowed
Get medical help immediately.[1] Rinse mouth.

[1]

Accidental Release

1. Avoid dust formation and breathing vapors,

mist, or gas.[1] 2. Use personal protective

equipment.[1] 3. Prevent further leakage or

spillage if safe to do so.[1] 4. Do not let the

chemical enter drains.[1] 5. Collect for disposal

and keep in suitable, closed containers.[1]

Disposal Plan
Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[1]

Workflow for Handling 1H-Imidazo[4,5-b]pyridine
The following diagram outlines the logical workflow for the safe handling of 1H-Imidazo[4,5-
b]pyridine from receipt to disposal.
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Caption: Workflow for Safe Handling of 1H-Imidazo[4,5-b]pyridine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1198216?utm_src=pdf-body-img
https://www.benchchem.com/product/b1198216?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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